Cas no 153117-87-4 (1,3-Benzenedicarboxylic acid, 5-(decyloxy)-)
153117-87-4 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-(decyloxy)-
CAS No:153117-87-4
MF:C18H26O5
MW:322.396046161652
CID:1326376
PubChem ID:71346498
Update Time:2025-04-20
1,3-Benzenedicarboxylic acid, 5-(decyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-(decyloxy)-
- 5-decoxybenzene-1,3-dicarboxylic acid
- SCHEMBL15955753
- DTXSID60772554
- 5-decyloxyisophthalic acid
- 5-(DECYLOXY)BENZENE-1,3-DICARBOXYLIC ACID
- 153117-87-4
-
- Inchi: 1S/C18H26O5/c1-2-3-4-5-6-7-8-9-10-23-16-12-14(17(19)20)11-15(13-16)18(21)22/h11-13H,2-10H2,1H3,(H,19,20)(H,21,22)
- InChI Key: RYLWKSZWKNUNAY-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 322.17808
- Monoisotopic Mass: 322.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
1,3-Benzenedicarboxylic acid, 5-(decyloxy)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
153117-87-4 (1,3-Benzenedicarboxylic acid, 5-(decyloxy)-) Related Products
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